(4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 2-(4-methoxy-5-methyl-2-nitrophenyl)acetonitrile
• InChI: InChI=1S/C10H10N2O3/c1-7-5-8(3-4-11)9(12(13)14)6-10(7)15-2/h5-6H,3H2,1-2H3
• InChI Key: VYXNBSJNPYJGHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)[N+](=O)[O-])CC#N

Description

(4-Methoxy-5-methyl-2-nitrophenyl)acetonitrile is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyano-(4-methoxy-5-methyl-2-nitrophenyl)acetic acid methyl ester in methanol (1.7 mL) was added 6 mol/L hydrochloric acid (1.7 mL), and this mixture was heated under reflux for 9 hours. After cooling to ambient temperature, this organic solvent was removed under reduced pressure and resulting mixture was extracted with ethyl acetate. The residue was purified by column chromatography on silica gel (eluent: n-hexane/ethyl acetate) to give the title compound (0.25 g).